5-Bromo-2-(2-methylpropyl)-4-(trifluoromethyl)-1,3-thiazole

• IUPAC Name: 5-bromo-2-(2-methylpropyl)-4-(trifluoromethyl)-1,3-thiazole
• InChI: InChI=1S/C8H9BrF3NS/c1-4(2)3-5-13-6(7(9)14-5)8(10,11)12/h4H,3H2,1-2H3
• InChI Key: XPRNLRFXEHICPB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NC(=C(S1)Br)C(F)(F)F
• Molecular Formula: C8H9BrF3NS
• Molecular Weight: 288.13 g/mol
• CAS RN: 2138185-55-2

Description

5-Bromo-2-(2-methylpropyl)-4-(trifluoromethyl)-1,3-thiazole is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a heterocyclic compound that contains both sulfur and nitrogen in its structure. This compound has been synthesized using various methods and has been studied for its potential applications in different fields.

Scientific Research Applications

Organic Ionic Liquids (OILs) and Benzoin Condensation

5-Bromo-2-(2-methylpropyl)-4-(trifluoromethyl)-1,3-thiazole derivatives have been utilized in the formation of organic ionic liquids (OILs), which are known to promote the benzoin condensation of benzaldehyde (Davis & Forrester, 1999).

Halogenation and Nitration Reactions

Research has also explored the halogenation and nitration reactions of thiazole derivatives. These reactions are important for creating specific derivatives that have applications in various fields including pharmaceuticals (Saldabol et al., 2002).

Synthesis of 5-Bromothiazole Compounds

The synthesis of highly functionalized 5-bromothiazole compounds using a one-pot method has been a significant area of research. These compounds are valuable as they serve as starting materials for other chemical reactions and hold pharmacological interest (Prévost et al., 2018).

Domino Synthesis of 5-(Trifluoromethyl)-2-thiazolamine

The one-pot domino synthesis of 5-(trifluoromethyl)-2-thiazolamine is another significant application. This method offers a low-cost and efficient route for synthesizing key intermediates used in the manufacturing of pharmaceuticals and chemicals (Bao et al., 2016).

Synthesis of Photophysical Properties

The synthesis of 5-N-Arylamino-4-methylthiazoles, which show potential in the study of photophysical properties, is another notable application. These compounds have been synthesized from 4-methylthiazole and have shown interesting luminescence characteristics depending on their substituents (Murai et al., 2017).